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Compound of Interest

Compound Name: Flipper-TR probe

Cat. No.: B16104070

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the Flipper-TR probe, a powerful tool

for the real-time, quantitative measurement of membrane tension in living cells. We will delve

into the core principles of its mechanism, provide detailed experimental protocols, and present

key quantitative data to facilitate its application in research and drug development.

Core Principle of Membrane Tension Sensing
The Flipper-TR probe is a fluorescent molecule designed to report on the mechanical state of

lipid bilayers.[1] Its function is based on a unique mechanosensitive molecular structure that

responds to changes in lipid packing and membrane tension.[2][3] Flipper-TR is a push-pull

molecule built around a bis(dithienothiophene) core.[4] When it inserts into a cell's plasma

membrane, its fluorescence properties change in response to the local lipid environment.[5][6]

The key to Flipper-TR's function lies in the ability of its two dithienothiophene rings to twist

relative to each other.[7][8] The angle of this twist is directly influenced by the lateral pressure

exerted by the surrounding lipid molecules.
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In a relaxed, low-tension membrane: The lipid acyl chains are more disordered, providing

more space for the Flipper-TR molecule. In this state, the probe adopts a twisted

conformation.[4]

In a tense, tightly packed membrane: The lipid acyl chains are more ordered and compact,

exerting greater lateral pressure on the Flipper-TR probe. This pressure forces the molecule

into a more planar conformation.[4][7]

This change in conformation directly affects the probe's fluorescence properties, particularly its

fluorescence lifetime. The fluorescence lifetime of the Flipper-TR molecule is longer in a planar

conformation (high tension) and shorter in a twisted conformation (low tension).[4][9] This

relationship allows for the quantitative measurement of membrane tension using Fluorescence

Lifetime Imaging Microscopy (FLIM).[5][10] The fluorescence lifetime of Flipper-TR has been

shown to have a linear relationship with membrane tension in cells, enabling straightforward

quantification.[9][11]

Below is a diagram illustrating the principle of Flipper-TR's mechanism of action.
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Caption: Flipper-TR's response to membrane tension.

Quantitative Data
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The following table summarizes the key photophysical and experimental parameters of the

Flipper-TR probe.

Parameter Value Reference

Excitation Wavelength (λabs) 488 nm [5][12]

Emission Wavelength (λem) 600 nm [5][12]

Molar Extinction Coefficient

(εmax)
1.6 x 10^4 mol^-1·cm^-1 [5]

Fluorescence Lifetime Range 2.8 - 7.0 ns [12][13]

Recommended Concentration 0.5 - 1 µM [1][12]

Stock Solution 1 mM in anhydrous DMSO [12][14]

Experimental Protocols
The following is a generalized protocol for staining live cells with Flipper-TR and performing

FLIM imaging. This protocol may need to be optimized for specific cell types and experimental

conditions.

Materials
Flipper-TR probe

Anhydrous Dimethyl Sulfoxide (DMSO)

Cell culture medium (with and without serum)

Live cells cultured on a suitable imaging dish or coverslip

FLIM microscope system with a pulsed laser (e.g., 488 nm) and appropriate emission filters

(e.g., 575-625 nm bandpass)[12]

Probe Preparation
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Prepare a 1 mM stock solution: Dissolve the contents of a vial of Flipper-TR in anhydrous

DMSO.[12][14] For a 50 nmol vial, this would typically be 50 µL of DMSO.

Storage: Store the stock solution at -20°C or below, protected from light and moisture.[12]

The solution is stable for approximately 3 months when stored properly.

Cell Staining
Prepare staining solution: Dilute the 1 mM Flipper-TR stock solution to a final concentration

of 0.5 - 1 µM in cell culture medium.[1][12] It is recommended to prepare this solution fresh

before each experiment. The presence of serum in the media may reduce labeling efficiency,

and a higher probe concentration (up to 2 µM) may be required.[12]

Incubation: Replace the culture medium of your cells with the Flipper-TR staining solution.

Incubation Time: Incubate the cells for 15-30 minutes at the appropriate temperature and

CO2 conditions for your cell line.[14]

Washing (Optional): Since Flipper-TR is only fluorescent in a lipid membrane, a washing step

is often not necessary.[5][12] However, for long-term imaging (>24h), it is recommended to

replace the staining solution with fresh culture medium.[12]

FLIM Imaging and Data Analysis
Microscope Setup: Use a FLIM microscope equipped with a pulsed laser at 488 nm for

excitation.[12] Collect the fluorescence emission through a bandpass filter, typically around

600 nm (e.g., 600/50 nm).[12]

Image Acquisition: Acquire FLIM images, ensuring sufficient photon counts for accurate

lifetime analysis.

Data Analysis:

Fit the fluorescence decay curves from regions of interest (e.g., the plasma membrane)

using a multi-exponential decay model (typically a double-exponential fit).[12]

The longer lifetime component (τ1) is the one that reports on membrane tension.[12] This

value will typically range from 2.8 to 7.0 ns.[12][13]
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A longer lifetime indicates higher membrane tension.

The experimental workflow is summarized in the diagram below.
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Caption: Experimental workflow for Flipper-TR.

Logical Relationships and Considerations
The relationship between membrane tension and Flipper-TR's fluorescence lifetime is the

cornerstone of its application. However, it is crucial to understand the underlying assumptions

and potential confounding factors.

The probe's response is primarily due to changes in lipid packing.[2][3] While membrane

tension is a major driver of lipid packing, other factors such as lipid composition can also

influence it.[9] For example, Flipper-TR can differentiate between liquid-ordered and liquid-

disordered phases in a membrane.[3] Therefore, when interpreting results, it is important to

consider whether observed changes in fluorescence lifetime are due to acute changes in

tension or longer-term changes in membrane composition.

The logical relationship can be visualized as follows:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.researchgate.net/figure/Response-of-FliptR-lifetime-to-membrane-tension-in-GuVs-with-and-without-phase_fig5_327286271
https://pmc.ncbi.nlm.nih.gov/articles/PMC11076917/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6197433/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11076917/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16104070?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Membrane Tension

Lipid Packing

Increases

Flipper-TR Conformation
(Twist Angle)

Planarizes

Fluorescence Lifetime

Increases

FLIM Measurement

Is measured by

Lipid Composition

Influences

Click to download full resolution via product page

Caption: Factors influencing Flipper-TR's signal.

Conclusion
The Flipper-TR probe represents a significant advancement in the field of mechanobiology,

providing a sensitive and quantitative method for measuring membrane tension in living cells.

[1] By understanding the core principles of its function, adhering to established experimental

protocols, and carefully considering the underlying biological context, researchers can

effectively leverage this tool to gain novel insights into the role of membrane mechanics in a

wide range of cellular processes. The development of targeted versions of the Flipper-TR
probe, such as those for the endoplasmic reticulum, mitochondria, and lysosomes, further

expands the possibilities for investigating organelle-specific membrane tension.[4][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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